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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
3-Butenal, 2-oxo-, also known as 2-oxobut-3-enal or vinylglyoxal, is a small, reactive

dicarbonyl compound with the chemical formula C₄H₄O₂. Its structure, featuring both an

aldehyde and a ketone conjugated with a vinyl group, suggests a high potential for reactivity

and biological activity. Despite this, a comprehensive review of the scientific literature reveals

that 3-Butenal, 2-oxo- is a sparsely studied molecule. This technical guide consolidates the

available information on its chemical properties, potential synthetic routes, and inferred

biological activities based on closely related compounds. Due to the limited direct research on

this compound, this review also highlights the significant knowledge gaps to guide future

research endeavors.

Chemical and Physical Properties
Quantitative data for 3-Butenal, 2-oxo- is primarily available from chemical databases. The key

physicochemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₄H₄O₂ PubChem

Molecular Weight 84.07 g/mol PubChem

CAS Number 16979-06-9 PubChem

IUPAC Name 2-oxobut-3-enal PubChem

Synonyms
3-Butenal, 2-oxo-; vinyl

glyoxal; 2-Oxo-3-butenal
PubChem

Appearance Not reported -

Boiling Point 88.4°C at 760 mmHg LookChem[1]

Density 0.999 g/cm³ LookChem[1]

Flash Point 14.7°C LookChem[1]

LogP -0.05960 LookChem[1]

Vapor Pressure 61.2 mmHg at 25°C LookChem[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Butenal, 2-oxo- are not readily available

in peer-reviewed journals. However, a patent for the preparation of vinylglyoxal derivatives

provides a potential synthetic pathway that could likely be adapted for the parent compound.[2]

The patented method involves a multi-step process:

Condensation: Bicyclo[2.2.1]hept-5-enecarbaldehyde is either subjected to

autocondensation or reacted with an aldehyde (R-CHO). For the synthesis of the parent 3-
Butenal, 2-oxo-, this would conceptually involve a reaction with formaldehyde.

Oxidation: The resulting condensed product is then oxidized to the corresponding dicarbonyl

compound.

Pyrolysis: The dicarbonyl intermediate undergoes gas-phase pyrolysis at high temperatures

(500-700°C) and reduced pressure (<10⁻¹ mbar) to yield the vinylglyoxal derivative.[2]
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A potential workflow for this synthesis is illustrated in the diagram below.

Conceptual Synthesis of 3-Butenal, 2-oxo-

Bicyclo[2.2.1]hept-5-enecarbaldehyde
+ Formaldehyde

Condensation Reaction

Oxidation

Gas-Phase Pyrolysis

3-Butenal, 2-oxo-

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-Butenal, 2-oxo-.

Biological Activity and Potential Applications
Direct studies on the biological activity of 3-Butenal, 2-oxo- are currently lacking in the

scientific literature. However, its structural similarity to other reactive dicarbonyls, such as

methylglyoxal (a 1,2-dicarbonyl), suggests it may possess significant biological effects.

Methylglyoxal is a well-studied compound known for its potent antimicrobial and cytotoxic

properties. It is a key antibacterial component in Manuka honey.[1][3] The table below

summarizes the minimum inhibitory concentration (MIC) and minimum bactericidal
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concentration (MBC) of methylglyoxal against various microorganisms, which can serve as a

preliminary reference for the potential activity of 3-Butenal, 2-oxo-.

Table of Antimicrobial Activity for Methylglyoxal (a related compound)

Microorganism MIC (% v/v) MBC (% v/v) Source

Staphylococcus

aureus
0.0156 - 0.0312 0.0625 - 0.125 [1][3]

Streptococcus

pyogenes
0.0078 0.0312 [1][3]

Escherichia coli 0.0625 0.25 [1][3]

Pseudomonas

aeruginosa
0.125 2 [1][3]

Candida albicans 0.0156 0.0625 [1][3]

Note: This data is for methylglyoxal, not 3-Butenal, 2-oxo-, and is provided for comparative

purposes only.

The high reactivity of the α,β-unsaturated dicarbonyl moiety in 3-Butenal, 2-oxo- suggests a

potential for covalent modification of biological macromolecules, such as proteins and DNA.

This could lead to cytotoxicity and genotoxicity. The proposed mechanism of action would likely

involve the formation of adducts with nucleophilic residues in proteins (e.g., cysteine, lysine)

and DNA bases.
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Inferred Mechanism of Action
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Caption: Inferred mechanism of action for 3-Butenal, 2-oxo-.

Spectroscopic Data
A comprehensive set of spectroscopic data (NMR, IR, detailed MS) for 3-Butenal, 2-oxo- is not

available in the public domain. Characterization of this compound would be a critical step in

any future research.

Future Directions
The current body of knowledge on 3-Butenal, 2-oxo- is limited, presenting numerous

opportunities for further investigation. Key areas for future research include:

Development of a reliable and scalable synthetic protocol.

Comprehensive spectroscopic characterization (¹H-NMR, ¹³C-NMR, IR, HRMS).
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Evaluation of its antimicrobial activity against a broad panel of pathogens.

Assessment of its cytotoxicity and genotoxicity in various cell lines.

Investigation of its potential as a precursor for the synthesis of novel pharmaceuticals or

agrochemicals.

Conclusion
3-Butenal, 2-oxo- is a molecule with significant potential for interesting chemical and biological

activities due to its reactive functional groups. However, it remains largely unexplored. This

technical guide provides a summary of the currently available information and highlights the

substantial need for further research to fully understand the properties and potential

applications of this compound. The data on related molecules, such as methylglyoxal, provides

a compelling rationale for pursuing a more in-depth investigation of 3-Butenal, 2-oxo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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